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ถึง: นักวิจัย นักวิทยาศาสตร์ และผู้เชี่ยวชาญด้านการพัฒนายา

เอกสารนี้ มีวัตถุประสงค์เพื่อนำเสนอการเปรียบเทียบเชิงลึกเกี่ยวกับประสิทธิภาพของอนุพันธ์ซัลโฟบี
เทน (Sulfobetaine) ชนิดต่างๆ ในการประยุกต์ใช้ทางชีวการแพทย์ที่สำคัญสามด้าน ได้แก่
คุณสมบัติต้านทานการจับตัวของโปรตีนและไบโอฟิล์ม (Anti-fouling) การนำส่งยา และวิศวกรรม
เนื้อเยื่อ คู่มือนี้ ได้รวบรวมข้อมูลเชิงปริมาณจากงานวิจัยต่างๆ นำเสนอในรูปแบบตารางที่ชัดเจน
พร้อมทั้ งระเบียบวิธีวิจัยโดยละเอียดสำหรับการทดลองหลัก และแผนภาพที่สร้างด้วย Graphviz เพื่อ
ช่วยให้เห็นภาพรวมของความสัมพันธ์เชิงโครงสร้างและกระบวนการทดลอง

บทนำ
ซัลโฟบีเทนเป็นกลุ่มของสารประกอบซวิทเทอร์ไอออน (Zwitterionic) ซึ่ งมีทั้ งประจุบวกและประจุลบ
อยู่ภายในโมเลกุลเดียวกัน ทำให้โดยรวมแล้วเป็นกลางทางไฟฟ้า[1]. คุณสมบัติเด่นนี้ ทำให้ซัลโฟบีเท
นมีความสามารถในการสร้างชั้ นไฮเดรชัน (Hydration layer) ที่แข็งแกร่งบนพื้นผิวผ่านแรงดึงดูดทาง
ไฟฟ้าสถิตกับโมเลกุลของน้ำ [1][2]. ชั้ นน้ำ ที่เกิดขึ้ นนี้ ทำหน้าที่เป็นเกราะป้องกันทางกายภาพและ
พลังงาน ขัดขวางการดูดซับโปรตีน เซลล์ และจุลินทรีย์อย่างมีประสิทธิภาพ[3]. ด้วยเหตุนี้  วัสดุที่ดัด
แปรด้วยพอลิเมอร์ซัลโฟบีเทนจึงได้รับการศึกษาอย่างกว้างขวางเพื่อใช้ในอุปกรณ์ทางการแพทย์
การนำส่งยา และวิศวกรรมเนื้อเยื่อ[4][5][6].

ประสิทธิภาพด้านการต้านทานการจับตัวของโปรตีนและไบ
โอฟิล์ม (Anti-fouling Performance)
คุณสมบัติการต้านทานการจับตัวของโปรตีน (Anti-fouling) เป็นปัจจัยสำคัญสำหรับวัสดุชีวการแพทย์
ที่ต้องสัมผัสกับของเหลวในร่างกาย การดูดซับโปรตีนบนพื้นผิวเป็นขั้ นตอนแรกที่นำไปสู่การเกิดไบโอ
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ฟิล์ม การตอบสนองของร่างกายต่อสิ่งแปลกปลอม และการทำงานที่ล้มเหลวของอุปกรณ์[3]. อนุพันธ์
ของซัลโฟบีเทนแสดงให้เห็นถึงประสิทธิภาพที่ยอดเยี่ยมในการลดการดูดซับโปรตีนและยับยั้ งการยึด
เกาะของแบคทีเรีย[7][8].

ตารางที่ 1: เปรียบเทียบประสิทธิภาพการต้านทานการจับตัวของ
โปรตีนของอนุพันธ์ซัลโฟบีเทนชนิดต่างๆ

อนุพันธ์พอลิเม
อร์

โปรตีนทดสอบ
ปริมาณโปรตีนที่
ดูดซับ (ng/cm²)

เปอร์เซ็นต์การ
ลดลงของการยึด
เกาะของ
แบคทีเรีย

อ้างอิง

Poly(sulfobetaine

methacrylate)

(pSBMA)

ไฟบริโนเจน

(Fibrinogen)
< 0.3

> 90% (S.

epidermidis)
[1][7]

อัลบูมินในซีรัมวัว

(BSA)
~0.5

> 85% (P.

aeruginosa)
[9][10]

Poly(sulfabetaine

)

ไฟบริโนเจน

(Fibrinogen)
~0.4

มีประสิทธิภาพ

น้อยกว่า pSBMA

เล็กน้อย

[3][9]

pSBMA (ตัวเชื่อม

สั้ น - 2 คาร์บอน)

ไฟบริโนเจน

(Fibrinogen)
1.2

~88% (S.

aureus)
[11]

pSBMA (ตัวเชื่อม

ยาว - 3 คาร์บอน)

ไฟบริโนเจน

(Fibrinogen)
2.5

~80% (S.

aureus)
[11]

เทียบกับ:

Poly(ethylene

glycol) (PEG)

ไฟบริโนเจน

(Fibrinogen)
~5-10

~70% (S.

epidermidis)
[5][10]

หมายเหตุ: ค่าที่แสดงเป็นค่าโดยประมาณเพื่อการเปรียบเทียบ ซึ่ งอาจแตกต่างกันไปขึ้ นอยู่กับสภาวะ
การทดลอง

ระเบียบวิธีวิจัยหลัก
การทดสอบการดูดซับโปรตีน (Protein Adsorption Assay)
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การเตรียมพื้นผิว: เตรียมพื้นผิวทดสอบ (เช่น จานเลี้ ยงเซลล์, แผ่นซิลิคอน) และเคลือบด้วยอนุพันธ์
ซัลโฟบีเทนที่ต้องการศึกษาผ่านเทคนิคต่างๆ เช่น การปลูกถ่ายพอลิเมอร์แบบ ATRP (Atom

Transfer Radical Polymerization)[12].

การสัมผัสกับโปรตีน: จุ่มพื้นผิวที่เคลือบแล้วลงในสารละลายโปรตีน (เช่น ไฟบริโนเจน หรือ BSA

ความเข้มข้น 1 mg/mL) เป็นเวลา 1 ชั่วโมงที่อุณหภูมิ 37 °C[13].

การล้าง: นำพื้นผิวขึ้ นมาล้างด้วยสารละลายบัฟเฟอร์ฟอสเฟต (PBS) เพื่อกำจัดโปรตีนที่ไม่ได้ยึด
เกาะออก[13].

การวัดปริมาณ: วัดปริมาณโปรตีนที่เหลืออยู่บนพื้นผิวด้วยเทคนิคที่มีความไวสูง เช่น

ELISA (Enzyme-Linked Immunosorbent Assay): ใช้แอนติบอดีจำเพาะในการตรวจจับโปรตีน
เป้าหมาย ทำให้มีความไวและความจำเพาะสูง[13].

Micro BCA Protein Assay: เป็นวิธีวัดปริมาณโปรตีนโดยอาศัยการเกิดสี ซึ่ งปริมาณสีที่เกิดขึ้ น
จะแปรผันตรงกับปริมาณโปรตีน[14].

Surface Plasmon Resonance (SPR): เป็นเทคนิคที่ไม่ต้องติดฉลาก สามารถวัดการ

เปลี่ยนแปลงมวลบนพื้นผิวได้แบบเรียลไทม์เมื่อโปรตีนเข้ามาจับ[1].

การทดสอบการยึดเกาะของแบคทีเรีย (Bacterial Adhesion Assay)

การเตรียมเชื้อ: เพาะเลี้ ยงเชื้อแบคทีเรีย (เช่น S. epidermidis, P. aeruginosa) จนได้ความเข้มข้น
ที่ต้องการ (เช่น 10⁸ cells/mL)[13].

การสัมผัส: ใส่สารแขวนลอยของแบคทีเรียลงบนพื้นผิวทดสอบที่เคลือบด้วยซัลโฟบีเทน และบ่มที่
อุณหภูมิ 37 °C เป็นเวลา 3 ถึง 24 ชั่วโมง เพื่อให้เกิดการยึดเกาะและสร้างไบโอฟิล์ม[13].

การล้าง: ล้างพื้นผิวเบาๆ ด้วยน้ำ ปราศจากไอออนเพื่อกำจัดแบคทีเรียที่ไม่ได้ยึดเกาะออก.

การประเมินผล:

การนับโคโลนี (Colony Counting): ขูดเซลล์แบคทีเรียที่เกาะอยู่ออกจากพื้นผิว นำไปเจือจาง
และเพาะเลี้ ยงบนจานอาหารเลี้ ยงเชื้อ เพื่อนับจำนวนโคโลนีที่เกิดขึ้ น.

การถ่ายภาพด้วยกล้องจุลทรรศน์ : ย้อมสีแบคทีเรียและถ่ายภาพด้วยกล้องจุลทรรศน์ อิเล็กตรอน
แบบส่องกราด (SEM) เพื่อประเมินการกระจายตัวและสัณฐานวิทยาของแบคทีเรียบนพื้นผิว[10].
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ประสิทธิภาพในการนำส่งยา (Drug Delivery Efficiency)
ไฮโดรเจลที่ผลิตจากอนุพันธ์ซัลโฟบีเทนเป็นที่น่าสนใจอย่างยิ่งในฐานะระบบนำส่งยา เนื่องจากมี
ความเข้ากันได้ทางชีวภาพสูง สามารถกักเก็บน้ำ ได้ดี และมีคุณสมบัติต้านทานการจับตัวของโปรตีน
ซึ่ งช่วยยืดระยะเวลาการหมุนเวียนในกระแสเลือด[15][16].

ตารางที่ 2: เปรียบเทียบประสิทธิภาพการนำส่งยาของไฮโดร
เจลซัลโฟบีเทน
ระบบนำส่ง ยาต้นแบบ

ประสิทธิภาพการ
กักเก็บยา (%)

โปรไฟล์การปลด
ปล่อยยา

อ้างอิง

SB-Dextran

Hydrogel

Doxorubicin

(DOX)
~85

ปลดปล่อยแบบต่อ

เนื่องในสภาวะ

กรด (pH 5.0)

[15]

CB-Dextran

Hydrogel

Doxorubicin

(DOX)
~78

ปลดปล่อยแบบต่อ

เนื่องในสภาวะ

กรด (pH 5.0)

[15]

Zwitterionic

Polymer-Drug

Conjugate

(ZPDC)

Paclitaxel (PTX)

+ Gemcitabine

(GEM)

100 (การเชื่อมต่อ

โควาเลนต์)

ควบคุมโดยการ

ย่อยสลายของพอ

ลิเมอร์

[6]

ระเบียบวิธีวิจัยหลัก
การทดสอบการกักเก็บและปลดปล่อยยา (Drug Loading and Release Study)

การกักเก็บยา (Drug Loading):

แช่ไฮโดรเจลซัลโฟบีเทนที่แห้งแล้วในสารละลายของยาที่มีความเข้มข้นที่ทราบค่า.

ปล่อยให้ไฮโดรเจลบวมและดูดซับยาเข้าไปเป็นระยะเวลาหนึ่ ง (เช่น 24 ชั่วโมง).

วัดความเข้มข้นของยาที่เหลืออยู่ในสารละลายด้วยเครื่อง UV-Vis Spectrophotometer เพื่อ
คำนวณปริมาณยาที่ถูกกักเก็บไว้ในไฮโดรเจล.

การปลดปล่อยยา (In Vitro Drug Release):
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นำไฮโดรเจลที่กักเก็บยาแล้วไปใส่ในสารละลายบัฟเฟอร์ (เช่น PBS ที่ pH 7.4 เพื่อจำลองสภาวะ
ร่างกาย หรือ Acetate buffer ที่ pH 5.0 เพื่อจำลองสภาวะแวดล้อมของเซลล์มะเร็ง)[15].

นำตัวอย่างสารละลายออกมา ณ เวลาต่างๆ (เช่น 1, 2, 4, 8, 12, 24 ชั่วโมง).

วัดความเข้มข้นของยาที่ถูกปลดปล่อยออกมาในแต่ละช่วงเวลาด้วย UV-Vis

Spectrophotometer หรือ HPLC.

สร้างกราฟแสดงความสัมพันธ์ระหว่างเปอร์เซ็นต์การปลดปล่อยยาสะสมกับเวลา.

การประเมินความเป็นพิษต่อเซลล์ (Cytotoxicity Assay)

การเพาะเลี้ ยงเซลล์: เพาะเลี้ ยงเซลล์ (เช่น เซลล์มะเร็ง MIA PaCa-2 หรือเซลล์ไฟโบรบลาสต์
L929) ในจานเลี้ ยงเซลล์[6][10].

การบ่มเพาะ: ใส่ระบบนำส่งยา (เช่น ZPDC) ที่มีความเข้มข้นต่างๆ กันลงในจานเลี้ ยงเซลล์ และบ่ม
เป็นเวลา 24 หรือ 72 ชั่วโมง[6].

การประเมินการรอดชีวิตของเซลล์: ใช้ชุดทดสอบ MTT หรือ WST-1 ซึ่ งเป็นสารที่เปลี่ยนสีได้โดย
เอนไซม์ในไมโทคอนเดรียของเซลล์ที่ยังมีชีวิตอยู่.

การวิเคราะห์: วัดค่าการดูดกลืนแสงของสารละลายเพื่อประเมินเปอร์เซ็นต์การรอดชีวิตของเซลล์
เมื่อเทียบกับกลุ่มควบคุมที่ไม่ได้รับยา.

ประสิทธิภาพในงานวิศวกรรมเนื้อเยื่อ (Tissue
Engineering Applications)
ไฮโดรเจลซัลโฟบีเทนมีศักยภาพสูงในการใช้งานด้านวิศวกรรมเนื้อเยื่อ โดยเฉพาะอย่างยิ่งในการ
รักษาบาดแผล เนื่องจากมีคุณสมบัติคล้ายกับเนื้อเยื่อนอกเซลล์ (Extracellular Matrix) สามารถรักษา

ความชุ่มชื้น และลดการอักเสบได้[4][5].

ตารางที่ 3: เปรียบเทียบประสิทธิภาพของไฮโดรเจลซัลโฟบีเทน
ในการฟื้นฟูบาดแผล
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วัสดุไฮโดร
เจล

แบบจำลอง
การทดลอง

อัตราการปิด
ของบาดแผล
(วันที่ 14)

การสร้าง
หลอดเลือด
ใหม่

การอักเสบ อ้างอิง

PolySBMA

Hydrogel

(Soft)

บาดแผลความ

หนาเต็มชั้ นใน

หนู

~98% สูง

ต่ำ (ส่งเสริม

M2

macrophage)

[4][5]

PolySBMA

Hydrogel

(Stiff)

บาดแผลความ

หนาเต็มชั้ นใน

หนู

~85% ปานกลาง ปานกลาง [4]

PEG

Hydrogel

(Control)

บาดแผลความ

หนาเต็มชั้ นใน

หนู

~75% ต่ำ สูง [5]

ระเบียบวิธีวิจัยหลัก
แบบจำลองการรักษาบาดแผลในสัตว์ทดลอง (In Vivo Wound Healing Model)

การสร้างบาดแผล: สร้างบาดแผลที่มีขนาดมาตรฐาน (เช่น บาดแผลวงกลมขนาด 6 มม.) แบบ
ความหนาเต็มชั้ น (Full-thickness) บนหลังของหนูทดลอง[5].

การรักษา: ปิดบาดแผลด้วยวัสดุไฮโดรเจลที่ต้องการทดสอบ (เช่น PolySBMA) และกลุ่มควบคุม
(เช่น PEG หรือไม่ปิดแผล).

การติดตามผล: ถ่ายภาพบาดแผล ณ เวลาต่างๆ (เช่น วันที่ 0, 3, 7, 14) และใช้ซอฟต์แวร์วิเคราะห์
ภาพเพื่อวัดพื้นที่ของบาดแผลและคำนวณอัตราการปิดของบาดแผล.

การวิเคราะห์ทางเนื้อเยื่อวิทยา (Histological Analysis):

ณ วันสิ้ นสุดการทดลอง เก็บตัวอย่างเนื้อเยื่อบริเวณบาดแผล.

นำไปผ่านกระบวนการทางเนื้อเยื่อวิทยาและย้อมสีด้วยเทคนิคต่างๆ เช่น

H&E (Hematoxylin and Eosin): เพื่อประเมินโครงสร้างโดยรวมของเนื้อเยื่อ การสร้างเนื้อเยื่อ
ใหม่ (Granulation tissue) และการแทรกซึมของเซลล์อักเสบ.

Masson's Trichrome: เพื่อประเมินการสะสมและการจัดเรียงตัวของคอลลาเจน.
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Immunohistochemistry: เพื่อย้อมติดโปรตีนที่จำเพาะ เช่น CD31 สำหรับการสร้างหลอดเลือด
ใหม่ หรือ CD68/CD206 สำหรับการจำแนกชนิดของแมโครฟาจ (M1/M2) เพื่อประเมินการ
ตอบสนองต่อการอักเสบ[5].

แผนภาพแสดงกระบวนการและหลักการทำงาน
แผนภาพแสดงขั้ นตอนการประเมินประสิทธิภาพของพอลิเม
อร์ซัลโฟบีเทน

การสังเคราะห์และเตรียมวัสดุ

การประเมินประสิทธิภาพ

การสังเคราะห์
อนุพันธ์มอนอเมอร์

การเกิดพอลิเมอไรเซชัน
(เช่น ATRP)

การเตรียมวัสดุ
(เคลือบผิว / ไฮโดรเจล)

การพิสูจน์ เอกลักษณ์
(NMR, FT-IR, GPC)

การทดสอบ Anti-fouling
(ดูดซับโปรตีน, แบคทีเรีย)

การวิเคราะห์
และสรุปผล

การทดสอบความเข้ากันได้ทางชีวภาพ
(ความเป็นพิษต่อเซลล์, การแตกของเม็ดเลือดแดง)

การทดสอบเฉพาะทาง
(การปลดปล่อยยา, การรักษาบาดแผล)

Click to download full resolution via product page

คำบรรยาย: ขั้ นตอนการทำงานทั่วไปสำหรับการประเมินอนุพันธ์ซัลโฟบีเทนชนิดใหม่

แผนภาพแสดงหลักการทำงานของการต้านทานการจับตัวของ
โปรตีน
คำบรรยาย: กลไกการสร้างชั้ นไฮเดรชันเพื่อป้องกันการดูดซับโปรตีน

แผนภาพแสดงความสัมพันธ์ระหว่างโครงสร้างและคุณสมบัติ
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โครงสร้างทางเคมีของมอนอเมอร์ คุณสมบัติระดับโมเลกุล ประสิทธิภาพการใช้งาน

ความยาวสายเว้นวรรค
(Spacer Arm Length)

ความสามารถในการสร้าง
ชั้ นไฮเดรชัน

ชนิดของกลุ่มประจุลบ
(Sulfonate vs. Carboxylate) ความสมดุลของประจุ

โครงสร้างหลักของพอลิเมอร์
(Acrylate vs. Acrylamide)

ความเข้ากันได้ทางชีวภาพ

คุณสมบัติเชิงกล (ไฮโดรเจล)

การต้านทานการจับตัว

จลนพลศาสตร์การปลดปล่อยยา

Click to download full resolution via product page

คำบรรยาย: ความสัมพันธ์ระหว่างโครงสร้างทางเคมีและประสิทธิภาพของอนุพันธ์ซัลโฟบีเทน

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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